N-Demethyldiltiazem hydrochloride
N-Demethyldiltiazem hydrochloride
Brand Name:
Vulcanchem
CAS No.:
130606-60-9
VCID:
VC0193072
InChI:
InChI=1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H/t19-,20+;/m1./s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C21H25ClN2O4S
Molecular Weight:
437.0 g/mol
N-Demethyldiltiazem hydrochloride
CAS No.: 130606-60-9
VCID: VC0193072
Molecular Formula: C21H25ClN2O4S
Molecular Weight: 437.0 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 130606-60-9 |
|---|---|
| Product Name | N-Demethyldiltiazem hydrochloride |
| Molecular Formula | C21H25ClN2O4S |
| Molecular Weight | 437.0 g/mol |
| IUPAC Name | [(2S,3S)-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride |
| Standard InChI | InChI=1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H/t19-,20+;/m1./s1 |
| Standard InChIKey | GIYQYIVUHPJUHS-FDOHDBATSA-N |
| SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl |
| Canonical SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCNC)C3=CC=C(C=C3)OC.Cl |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | (2S-cis)-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-5-[2-(methylamino)ethyl]-1,5-benzothiazepin-4(5H)-one Monohydrochloride; N-Demethyldiltiazem |
| PubChem Compound | 14391644 |
| Last Modified | Aug 15 2023 |
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